Cas no 1538349-35-7 (1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 1538349-35-7
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 6309475
• PubChem ID: 83698852
• Update Time: 2025-05-20

1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine
• 1538349-35-7
• EN300-1844692
• [1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl](methyl)amine

• Inchi： 1S/C12H18FN/c1-9-5-6-11(13)7-10(9)8-12(2,3)14-4/h5-7,14H,8H2,1-4H3
• InChI Key： FGHROTWACAFYFB-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)CC(C)(C)NC

Computed Properties

• Exact Mass: 195.142327740g/mol
• Monoisotopic Mass: 195.142327740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine

1-(5-Fluoro-2-Methylphenyl)-2-Methylpropan-2-yl(Methyl)Amine: A Comprehensive Overview

The compound with CAS No. 1538349-35-7, commonly referred to as 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of amines, specifically featuring a tertiary amine structure with a substituted phenyl group and a branched alkyl chain. The presence of the fluorine atom at the 5-position of the phenyl ring introduces unique electronic properties, while the methyl groups at both the 2-position of the phenyl ring and the propan-2-yl group contribute to its steric and electronic characteristics.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The tertiary amine functionality is known to play a crucial role in molecular recognition and binding interactions, making it a valuable component in designing bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme inhibitors, where its structure allows for precise interactions with target proteins.

The synthesis of 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine involves a multi-step process that typically begins with the preparation of the substituted aniline derivative. This is followed by alkylation or acylation steps to introduce the propan-2-yl(methyl)amine moiety. The reaction conditions are carefully optimized to ensure high yields and purity, as impurities can significantly affect the compound's bioactivity and stability.

One of the most intriguing aspects of this compound is its bioavailability and pharmacokinetic profile. Preclinical studies have demonstrated that it exhibits favorable absorption characteristics, which are critical for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes minimal phase I metabolism, which reduces the likelihood of toxic metabolites forming in vivo.

The fluorine atom at the 5-position of the phenyl ring not only enhances the compound's lipophilicity but also plays a role in modulating its electronic properties. This substitution pattern has been shown to improve binding affinity to certain receptor sites, making it a promising candidate for targeting G-protein coupled receptors (GPCRs). Recent research has focused on its ability to act as an antagonist or agonist at specific GPCR subtypes, which could lead to novel therapeutic interventions in areas such as pain management and inflammation.

In terms of safety assessment, toxicity studies have been conducted to evaluate the potential risks associated with this compound. Acute toxicity tests indicate that it has a relatively low toxicity profile, with no significant adverse effects observed at therapeutic doses. Chronic toxicity studies are currently underway to further assess its long-term safety and suitability for prolonged use.

The structural versatility of 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine also makes it an attractive scaffold for further chemical modifications. By introducing additional functional groups or altering existing substituents, researchers can explore new chemical entities with enhanced bioactivity or improved pharmacokinetic properties. This approach has been successfully employed in developing analogs that exhibit superior efficacy in preclinical models.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into its molecular composition and stereochemistry, ensuring that it meets rigorous quality control standards required for pharmaceutical applications.

In conclusion, 1-(5-fluoro-2-methylphenyl)-2-methylpropan-2-yl(methyl)amine represents a compelling molecule with diverse applications across multiple disciplines. Its unique structure, combined with favorable pharmacokinetic properties and promising bioactivity profiles, positions it as a valuable tool in drug discovery and development efforts.